Cas no 2171582-53-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2171582-53-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5985147
• PubChem ID: 165460127
• Update Time: 2025-11-07

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• EN300-1473242
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynoyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 2171582-53-7

• Inchi： 1S/C27H26N2O5/c1-2-3-12-23(24(30)29-15-17-13-27(29,14-17)25(31)32)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： GDSDIOOTVJZOKT-UHFFFAOYSA-N
• SMILES： OC(C12CC(CN1C(C(CC#CC)NC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)C2)=O

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic Acid (CAS No. 2171582-53-7)

Compound with the chemical name 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2171582-53-7) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple functional groups, including an azabicyclo[2.1.1]hexane moiety and a fluorenylmethoxycarbonyl (Fmoc) group, suggests a high degree of chemical complexity and versatility, making it a promising candidate for further exploration.

The molecular architecture of this compound is particularly noteworthy, as it integrates several key pharmacophoric elements that are known to enhance binding affinity and bioavailability. The azabicyclo[2.1.1]hexane ring is a well-documented scaffold in medicinal chemistry, often employed for its ability to mimic natural amino acid structures and improve metabolic stability. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor interactions, particularly in the development of protease inhibitors and kinase inhibitors.

Furthermore, the incorporation of a hex-4-yne unit introduces a unique reactive site that can be exploited for further derivatization and functionalization. Hexynes are versatile intermediates in organic synthesis, capable of undergoing various transformations such as Sonogashira coupling, which allows for the introduction of aryl or heteroaryl groups at the triple bond position. This flexibility makes the compound an attractive building block for constructing more complex molecules with tailored biological activities.

The Fmoc group, commonly used in peptide synthesis, adds another layer of functionality to this compound. The Fmoc moiety is known for its stability under basic conditions and its ability to protect amino groups during synthetic processes. This feature is particularly useful in the context of drug development, where protecting groups are essential for controlling reaction pathways and ensuring high yields of target compounds.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify potential binding interactions between this compound and various biological targets. Preliminary simulations suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

In addition to its potential therapeutic applications, this compound has also shown promise as a tool compound in academic research. Its unique structural features make it an excellent candidate for studying enzyme mechanisms and developing novel synthetic methodologies. Researchers have utilized this compound as a substrate or inhibitor in enzymatic assays, providing valuable insights into the catalytic processes involved in various metabolic pathways.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of multiple functional groups, requiring precise control over reaction conditions and purification techniques. The successful preparation of this molecule demonstrates the capabilities of modern synthetic methodologies and highlights the importance of interdisciplinary collaboration between chemists and biologists.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with specific targets with high precision. This compound exemplifies the cutting-edge approaches being employed in drug discovery, where structural complexity is leveraged to achieve desired pharmacological outcomes. By integrating advanced synthetic techniques with computational modeling, researchers are paving the way for the development of next-generation therapeutics.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide. As research progresses, it is anticipated that additional derivatives will be developed, further expanding the therapeutic potential of this innovative molecule.